Cas no 892878-60-3 (3-Methyl-4-(methylsulfonyl)aminobenzoic Acid)
892878-60-3 structure
Product Name:3-Methyl-4-(methylsulfonyl)aminobenzoic Acid
CAS No:892878-60-3
MF:C9H11NO4S
MW:229.25294137001
MDL:MFCD09045026
CID:1056694
PubChem ID:16772701
Update Time:2025-04-20
3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-(methylsulfonamido)benzoic acid
- 3-methyl-4-[(methylsulfonyl)amino]Benzoic acid
- SY015008
- SB80480
- 4-(methanesulfonamido)-3-methylbenzoic acid
- 892878-60-3
- LS-10489
- AC9754
- MFCD09045026
- CS-0315450
- SCHEMBL5329433
- 3-Methyl-4-(methylsulfonamido)benzoicacid
- 4-methanesulfonamido-3-methylbenzoic acid
- FT-0769730
- AKOS000128902
- ALBB-029566
- benzoic acid, 3-methyl-4-[(methylsulfonyl)amino]-
- DB-057854
- 3-Methyl-4-(methylsulfonyl)aminobenzoic Acid
-
- MDL: MFCD09045026
- Inchi: 1S/C9H11NO4S/c1-6-5-7(9(11)12)3-4-8(6)10-15(2,13)14/h3-5,10H,1-2H3,(H,11,12)
- InChI Key: ONJNQHFRVKPEAG-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC(C(=O)O)=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 229.04100
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 91.85000
- LogP: 2.21850
3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097004-5g |
3-Methyl-4-(methylsulfonamido)benzoic acid |
892878-60-3 | 95% | 5g |
$400.00 | 2023-08-31 | |
| TRC | M358498-100mg |
3-Methyl-4-[(methylsulfonyl)amino]benzoic Acid |
892878-60-3 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M358498-500mg |
3-Methyl-4-[(methylsulfonyl)amino]benzoic Acid |
892878-60-3 | 500mg |
$ 230.00 | 2022-06-03 | ||
| TRC | M358498-1g |
3-Methyl-4-[(methylsulfonyl)amino]benzoic Acid |
892878-60-3 | 1g |
$ 340.00 | 2022-06-03 | ||
| Apollo Scientific | OR470323-1g |
3-Methyl-4-(methylsulfonamido)benzoic acid |
892878-60-3 | 1g |
£168.00 | 2023-09-01 | ||
| Apollo Scientific | OR470323-5g |
3-Methyl-4-(methylsulfonamido)benzoic acid |
892878-60-3 | 5g |
£504.00 | 2023-09-01 | ||
| abcr | AB417952-500 mg |
3-Methyl-4-[(methylsulfonyl)amino]benzoic acid |
892878-60-3 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB417952-1 g |
3-Methyl-4-[(methylsulfonyl)amino]benzoic acid |
892878-60-3 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB417952-5 g |
3-Methyl-4-[(methylsulfonyl)amino]benzoic acid |
892878-60-3 | 5g |
€656.50 | 2023-04-24 | ||
| abcr | AB417952-10 g |
3-Methyl-4-[(methylsulfonyl)amino]benzoic acid |
892878-60-3 | 10g |
€1074.00 | 2023-04-24 |
3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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